Cas no 1803786-53-9 (3,4-Dibromo-5-(trifluoromethyl)aniline)

• Product Name: 3,4-Dibromo-5-(trifluoromethyl)aniline
• CAS No: 1803786-53-9
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4705761
• Update Time: 2025-05-19

3,4-Dibromo-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-5-(trifluoromethyl)aniline

• Inchi： 1S/C7H4Br2F3N/c8-5-2-3(13)1-4(6(5)9)7(10,11)12/h1-2H,13H2
• InChI Key： SKDXDOUEBVTAQL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1C(F)(F)F)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Topological Polar Surface Area: 26

Additional information on 3,4-Dibromo-5-(trifluoromethyl)aniline

3,4-Dibromo-5-(Trifluoromethyl)Aniline: A Comprehensive Overview

3,4-Dibromo-5-(Trifluoromethyl)Aniline (CAS No. 1803786-53-9) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at positions 3 and 4 of the aniline ring and a trifluoromethyl group at position 5. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for various applications.

The synthesis of 3,4-dibromo-5-(trifluoromethyl)aniline involves a series of carefully optimized reactions. Typically, the starting material is aniline, which undergoes bromination at specific positions to introduce the bromine atoms. The trifluoromethyl group is then introduced via a nucleophilic substitution or coupling reaction. Recent advancements in catalytic methods have enabled higher yields and improved selectivity in the synthesis process, as reported in a 2023 study published in *Journal of Organic Chemistry*. These developments have made the compound more accessible for large-scale applications.

One of the most notable applications of 3,4-dibromo-5-(trifluoromethyl)aniline is in the field of materials science. The compound serves as a precursor for the synthesis of advanced polymers and high-performance materials. For instance, researchers at Stanford University have utilized this compound to develop novel polyimides with enhanced thermal stability and mechanical strength. These materials are being explored for use in aerospace applications, where durability under extreme conditions is critical.

In pharmacology, 3,4-dibromo-5-(trifluoromethyl)aniline has shown promise as a lead compound for drug discovery. Its unique electronic properties make it an effective ligand for metalloenzymes and receptors. A 2022 study in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases associated with cancer progression. This finding has opened new avenues for the development of targeted therapies.

The electronic properties of 3,4-dibromo-5-(trifluoromethyl)aniline also make it an attractive candidate for use in optoelectronic devices. Recent research has focused on its application as a dopant in organic light-emitting diodes (OLEDs). A team at the University of Tokyo reported that incorporating this compound into OLED structures significantly improves device efficiency and longevity. These findings highlight its potential role in next-generation display technologies.

Despite its numerous applications, the handling and storage of 3,4-dibromo-5-(trifluoromethyl)aniline require careful consideration due to its sensitivity to moisture and light. Researchers recommend storing the compound in dry conditions under inert atmospheres to prevent degradation. Additionally, proper safety protocols must be followed during synthesis and handling to ensure compliance with occupational health standards.

In conclusion, 3,4-dibromo-5-(trifluoromethyl)aniline (CAS No. 1803786-53-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to drive innovative research and development efforts. As advancements in synthetic methods and material science progress, this compound is poised to play an even more significant role in shaping future technologies.